Cas no 71680-92-7 ((4-Acetylphenyl)thiourea)
(4-Acetylphenyl)thiourea structure
Product Name:(4-Acetylphenyl)thiourea
CAS No:71680-92-7
MF:C9H10N2OS
MW:194.253500461578
MDL:MFCD00041188
CID:59249
PubChem ID:2735266
Update Time:2025-04-18
(4-Acetylphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- (4-Acetylphenyl)thiourea
- 1-(4-Acetylphenyl)-2-thiourea
- SCHEMBL1880013
- DTXSID20370651
- MFCD00041188
- 4-acetylphenylthiourea
- ETHYL10-BROMODECANOATE
- NSC-177013
- ?1-(4-ACETYLPHENYL)-2-THIOUREA
- SCHEMBL18739883
- 1-(4-Acetylphenyl)thiourea
- VVIUKYOXYSWCOF-UHFFFAOYSA-N
- AKOS005206878
- 71680-92-7
- A837284
- FT-0604738
- CS-0326553
- FT-0604737
- NSC177013
- (4-acetylphenyl)thiourea, AldrichCPR
- DB-018539
- G77572
-
- MDL： MFCD00041188
- Inchi： 1S/C9H10N2OS/c1-6(12)7-2-4-8(5-3-7)11-9(10)13/h2-5H,1H3,(H3,10,11,13)
- InChI Key： VVIUKYOXYSWCOF-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=CC(C(C)=O)=CC=1
- BRN： 2804788
Computed Properties
- Exact Mass: 194.05100
- Monoisotopic Mass: 194.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 16
- XLogP3: nothing
- Topological Polar Surface Area: 87.2A^2
Experimental Properties
- Color/Form: White or cream solid
- Density: 1.302
- Melting Point: 215 °C
- Boiling Point: 354.3 °C at 760 mmHg
- Flash Point: 354.3 °C at 760 mmHg
- Refractive Index: 1.685
- PSA: 87.21000
- LogP: 2.31800
- Solubility: Insoluble in water
(4-Acetylphenyl)thiourea Security Information
- Hazardous Material transportation number：2811
- Hazard Category Code： 22-43
- Safety Instruction： S22-S36/37
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22
(4-Acetylphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A888893-5g |
1-(4-ACETYLPHENYL)-2-THIOUREA |
71680-92-7 | 97% | 5g |
1,519.20 | 2021-05-17 | |
| Fluorochem | 018156-250mg |
1-(4-Acetylphenyl)-2-thiourea |
71680-92-7 | 98% | 250mg |
￡29.00 | 2022-02-28 | |
| Fluorochem | 018156-1g |
1-(4-Acetylphenyl)-2-thiourea |
71680-92-7 | 98% | 1g |
￡57.00 | 2022-02-28 | |
| Fluorochem | 018156-5g |
1-(4-Acetylphenyl)-2-thiourea |
71680-92-7 | 98% | 5g |
￡122.00 | 2022-02-28 | |
| Fluorochem | 018156-25g |
1-(4-Acetylphenyl)-2-thiourea |
71680-92-7 | 98% | 25g |
￡484.00 | 2022-02-28 | |
| TRC | A165413-50mg |
(4-Acetylphenyl)thiourea |
71680-92-7 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A165413-100mg |
(4-Acetylphenyl)thiourea |
71680-92-7 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A165413-500mg |
(4-Acetylphenyl)thiourea |
71680-92-7 | 500mg |
$ 80.00 | 2022-06-08 | ||
| abcr | AB149290-5 g |
1-(4-Acetylphenyl)-2-thiourea; 98% |
71680-92-7 | 5 g |
€238.60 | 2023-07-20 | ||
| abcr | AB149290-25 g |
1-(4-Acetylphenyl)-2-thiourea; 98% |
71680-92-7 | 25 g |
€786.00 | 2023-07-20 |
(4-Acetylphenyl)thiourea Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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